56-92-8

Histamine dihydrochloride

In Stock

• CAS RN:
• 56-92-8

• Formula:
• C5H11Cl2N3

• InChI:
• InChI=1S/C5H9N3.2ClH/c6-2-1-5-3-7-4-8-5;;/h3-4H,1-2,6H2,(H,7,8);2*1H

• InChIKey:
• PPZMYIBUHIPZOS-UHFFFAOYSA-N

• Endogenous histamine receptor agonist. Involved in the inflammatory response, in addition to regulating physiological function in the gut. Acts as a neurotransmitter and shows vasodilatory and bronchoconstrictory activity.
  Histamine is an organic nitrogen compound, acts on target cells in mammalian brain via stimulation of Histamine 1/2. Histamine suppresses the generation of ROS through the Histaminetype-2 receptor (H2 receptor). Histamine treatment (0.5 mg/kg or 5.0 mg/kg, twice daily) protects against liver injury as evident by normal serum transaminase levels and significantly reduced liver pathology scores in a rat model with early alcohol-induced liver injury. The protective effect of histamine is blocked by Ranitidine (10 mg/kg), an H2 receptor antagonist, indicating that the histamine effect is predominantly mediated through the H2 receptor.
  

3-amino-5-imino-1-phenyl-1,5-dihydro-4H-pyrazol-4-one (4-methylphenyl)hydrazone

• CAS RN:
• 5456-92-8

• Formula:
• C16H16N6

• InChI:
• InChI=1S/C16H16N6/c1-11-7-9-12(10-8-11)19-20-14-15(17)21-22(16(14)18)13-5-3-2-4-6-13/h2-10H,18H2,1H3,(H2,17,21)

• InChIKey:
• LQUJINAWYUSZNG-UHFFFAOYSA-N

• 3-amino-5-imino-1-phenyl-1,5-dihydro-4H-pyrazol-4-one (4-methylphenyl)hydrazone is a useful research compound. Its molecular formula is C16H16N6 and its molecular weight is 292.34g/mol. The purity is usually 95%.

1-[(4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)ethynyl]cyclohexanol

In Stock

• CAS RN:
• 5856-92-8

• Formula:
• C25H27ClN2O2

• InChI:
• InChI=1S/C25H27ClN2O2/c26-22-5-4-6-23(19-22)27-15-17-28(18-16-27)24(29)21-9-7-20(8-10-21)11-14-25(30)12-2-1-3-13-25/h4-10,19,30H,1-3,12-13,15-18H2

• InChIKey:
• ULNQJXVVOFQKRC-UHFFFAOYSA-N

• 1-[(4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)ethynyl]cyclohexanol is a useful research compound. Its molecular formula is C25H27ClN2O2 and its molecular weight is 422.9 g/mol. The purity is usually 95%.

N-(2-furylmethyl)-2-hydroxybenzamide

In Stock

• CAS RN:
• 13156-92-8

• Formula:
• C12H11NO3

• InChI:
• InChI=1S/C12H11NO3/c14-11-6-2-1-5-10(11)12(15)13-8-9-4-3-7-16-9/h1-7,14H,8H2,(H,13,15)

• InChIKey:
• WWBUXXNYYBDQHB-UHFFFAOYSA-N

• N-(2-furylmethyl)-2-hydroxybenzamide is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.224. The purity is usually 95%.

2-[2-(2,2-Dimethylpropanoyloxy)ethyl-dodecanoylamino]ethyl 2,2-dimethylpropanoate

• CAS RN:
• 63056-92-8

• Formula:
• C26H49NO5

• InChI:
• InChI=1S/C26H49NO5/c1-8-9-10-11-12-13-14-15-16-17-22(28)27(18-20-31-23(29)25(2,3)4)19-21-32-24(30)26(5,6)7/h8-21H2,1-7H3

• InChIKey:
• SCJVEFKQXGAHHC-UHFFFAOYSA-N

• 2-[2-(2,2-Dimethylpropanoyloxy)ethyl-dodecanoylamino]ethyl 2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C26H49NO5 and its molecular weight is 455.7 g/mol. The purity is usually 95%.

N-Nitroso-1,2,3,6-tetrahydropyridine

Usually In Stock

• CAS RN:
• 55556-92-8

• Formula:
• C5H8N2O

• InChI:
• InChI=1S/C5H8N2O/c8-6-7-4-2-1-3-5-7/h1-2H,3-5H2

• InChIKey:
• KIUHZRUPPGAVPY-UHFFFAOYSA-N

• N-Nitroso-1,2,3,6-tetrahydropyridine, also known as N-Nitroso-1,2,3,6-tetrahydropyridine, is a useful research compound. Its molecular formula is C5H8N2O and its molecular weight is 112.13 g/mol. The purity is usually 95%.

3-tButylsalicylaldoxime

• CAS RN:
• 372156-92-8

• Formula:
• C11H15NO2

• InChI:
• InChI=1S/C11H15NO2/c1-11(2,3)9-6-4-5-8(7-12-14)10(9)13/h4-7,13-14H,1-3H3/b12-7+

• InChIKey:
• NJEQBBNVFXSQSG-KPKJPENVSA-N

• 3-tButylsalicylaldoxime is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24. The purity is usually 95%.

N-cycloheptyl-N'-(2,4-difluorophenyl)oxamide

In Stock

• CAS RN:
• 898356-92-8

• Formula:
• C15H18F2N2O2

• InChI:
• InChI=1S/C15H18F2N2O2/c16-10-7-8-13(12(17)9-10)19-15(21)14(20)18-11-5-3-1-2-4-6-11/h7-9,11H,1-6H2,(H,18,20)(H,19,21)

• InChIKey:
• PEHCOSRDRWSGTO-UHFFFAOYSA-N

• N-cycloheptyl-N'-(2,4-difluorophenyl)oxamide is a useful research compound. Its molecular formula is C15H18F2N2O2 and its molecular weight is 296.318. The purity is usually 95%.

3-ethoxy-1H-indole

Usually In Stock

• CAS RN:
• 916756-92-8

• Formula:
• C10H11NO

• InChI:
• InChI=1S/C10H11NO/c1-2-12-10-7-11-9-6-4-3-5-8(9)10/h3-7,11H,2H2,1H3

• InChIKey:
• HKSVUXQBIFEVHE-UHFFFAOYSA-N

• 3-ethoxy-1H-indole is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.2 g/mol. The purity is usually 95%.

4'-Azetidinomethyl-4-chloro-2-fluorobenzophenone

In Stock

• CAS RN:
• 898756-92-8

• Formula:
• C17H15ClFNO

• InChI:
• InChI=1S/C17H15ClFNO/c18-14-6-7-15(16(19)10-14)17(21)13-4-2-12(3-5-13)11-20-8-1-9-20/h2-7,10H,1,8-9,11H2

• InChIKey:
• KOJFDFXLDDLYPB-UHFFFAOYSA-N

• 4'-Azetidinomethyl-4-chloro-2-fluorobenzophenone is a useful research compound. Its molecular formula is C17H15ClFNO and its molecular weight is 303.8 g/mol. The purity is usually 95%.

3-(4-fluorophenoxy)-5-[(2-methoxyethyl)amino]-6H-anthra[1,9-cd]isoxazol-6-one

• CAS RN:
• 903856-92-8

• Formula:
• C23H17FN2O4

• InChI:
• InChI=1S/C23H17FN2O4/c1-28-11-10-25-17-12-18(29-14-8-6-13(24)7-9-14)21-20-19(17)22(27)15-4-2-3-5-16(15)23(20)30-26-21/h2-9,12,25H,10-11H2,1H3

• InChIKey:
• XVCXHTALYFVSRU-UHFFFAOYSA-N

• 3-(4-fluorophenoxy)-5-[(2-methoxyethyl)amino]-6H-anthra[1,9-cd]isoxazol-6-one is a useful research compound. Its molecular formula is C23H17FN2O4 and its molecular weight is 404.4g/mol. The purity is usually 95%.

Ethyl 6-(1-pyrrolidyl)pyridine-2-carboxylate

In Stock

• CAS RN:
• 1166756-92-8

• Formula:
• C12H16N2O2

• InChI:
• InChI=1S/C12H16N2O2/c1-2-16-12(15)10-6-5-7-11(13-10)14-8-3-4-9-14/h5-7H,2-4,8-9H2,1H3

• InChIKey:
• MVEKLASYSRICMW-UHFFFAOYSA-N

• Ethyl 6-(1-pyrrolidyl)pyridine-2-carboxylate is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.

1-(Chloromethyl)-4-(fluoromethyl)benzene

In Stock

• CAS RN:
• 1182356-92-8

• Formula:
• C8H8ClF

• InChI:
• InChI=1S/C8H8ClF/c9-5-7-1-3-8(6-10)4-2-7/h1-4H,5-6H2

• InChIKey:
• CEOBSAZJYDIEMT-UHFFFAOYSA-N

• 1-(Chloromethyl)-4-(fluoromethyl)benzene is a useful research compound. Its molecular formula is C8H8ClF and its molecular weight is 158.6. The purity is usually 95%.

(4-Bromo-3-fluoro-5-methyl-phenyl)-dimethyl-amine

In Stock

• CAS RN:
• 1242156-92-8

• Formula:
• C9H11BrFN

• InChI:
• InChI=1S/C9H11BrFN/c1-6-4-7(12(2)3)5-8(11)9(6)10/h4-5H,1-3H3

• InChIKey:
• KMFPUJLTLWPLJK-UHFFFAOYSA-N

• (4-Bromo-3-fluoro-5-methyl-phenyl)-dimethyl-amine is a useful research compound. Its molecular formula is C9H11BrFN and its molecular weight is 232.09 g/mol. The purity is usually 95%.

6-Oxo-3,4-dihydro-1H-pyrido[2,1-c][1,4]oxazine-9-carboxylic acid

In Stock

• CAS RN:
• 1522556-92-8

• Formula:
• C9H9NO4

• InChI:
• InChI=1S/C9H9NO4/c11-8-2-1-6(9(12)13)7-5-14-4-3-10(7)8/h1-2H,3-5H2,(H,12,13)

• InChIKey:
• LUNYVNCWKCKJGZ-UHFFFAOYSA-N

• 6-Oxo-3,4-dihydro-1H-pyrido[2,1-c][1,4]oxazine-9-carboxylic acid is a useful research compound. Its molecular formula is C9H9NO4 and its molecular weight is 195.174. The purity is usually 95%.

N,N-didesmethyl AH 7921

In Stock

• CAS RN:
• 1580956-92-8

• Formula:
• C14H18Cl2N2O

• InChI:
• InChI=1S/C14H18Cl2N2O/c15-11-5-4-10(8-12(11)16)13(19)18-9-14(17)6-2-1-3-7-14/h4-5,8H,1-3,6-7,9,17H2,(H,18,19)

• InChIKey:
• LOONJCCUJYOMJH-UHFFFAOYSA-N

• N,N-didesmethyl AH 7921 is an analytical reference standard that is structurally categorized as an opioid metabolite. It is a predominant metabolite of AH 7921 incubated with human liver microsomes that is also abundant in hydrolyzed urine case samples. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.